Cas no 1342651-67-5 (ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate)

• Product Name: ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate
• CAS No: 1342651-67-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5924985
• PubChem ID: 64086164
• Update Time: 2025-05-24

ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate
• ethyl 6-[(but-3-yn-1-yl)amino]pyridine-3-carboxylate
• AKOS013403258
• 1342651-67-5
• EN300-1450087

• Inchi： 1S/C12H14N2O2/c1-3-5-8-13-11-7-6-10(9-14-11)12(15)16-4-2/h1,6-7,9H,4-5,8H2,2H3,(H,13,14)
• InChI Key： VTKQYNOIRPMXBK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C=C1)NCCC#C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.2Ų

Additional information on ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate

Ethyl 6-(But-3-Yn-1-Yl)Aminopyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate, with CAS No. 1342651-67-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl carboxylate group at position 3 and a butynyl amino group at position 6. The butynyl group introduces a degree of unsaturation, which can influence the compound's electronic properties and reactivity. The pyridine ring, being aromatic and electron-deficient, plays a crucial role in determining the compound's chemical behavior and potential applications.

Recent studies have highlighted the importance of ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate in various chemical reactions, particularly in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution and coupling reactions makes it a valuable intermediate in drug discovery processes. For instance, researchers have explored its use in the construction of heterocyclic compounds, which are often found in pharmaceutical agents due to their diverse biological activities.

The synthesis of ethyl 6-(but-3-yn-1-yl)aminopyridine-3-carboxylate typically involves multi-step procedures that combine principles from both organic and medicinal chemistry. One common approach involves the alkylation of pyridine derivatives followed by functionalization at specific positions to introduce the desired substituents. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better control over stereochemistry.

From a pharmacological perspective, this compound has demonstrated potential as a lead molecule in the development of anti-inflammatory and anticancer agents. Its ability to modulate key enzymes involved in inflammatory pathways suggests that it could be a candidate for further preclinical studies. Additionally, its structural features make it amenable to further modifications, allowing researchers to explore its therapeutic potential across various disease models.

In terms of applications, ethyl 6-(but-3-yn-1-yllaminopyridine -3-carboxylate has found utility in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could have implications for sensor technology and energy storage devices.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to make it more cost-effective and scalable for industrial applications. Advances in catalytic methods and green chemistry are expected to play a pivotal role in achieving these goals. Furthermore, efforts are underway to explore its biocompatibility and toxicity profiles, which are critical for its potential use in therapeutic settings.

In conclusion, ethyl 6-(but -3 -yn -1 -y l)aminopyridine -3 -carbox ylate represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to make it an area of active research interest, with ongoing studies aiming to unlock its full potential in drug discovery and materials science.